N-benzyl-4-[(cyclopentylcarbonyl)amino]benzamide

• IUPAC Name: N-benzyl-4-(cyclopentanecarbonylamino)benzamide
• InChI: InChI=1S/C20H22N2O2/c23-19(21-14-15-6-2-1-3-7-15)17-10-12-18(13-11-17)22-20(24)16-8-4-5-9-16/h1-3,6-7,10-13,16H,4-5,8-9,14H2,(H,21,23)(H,22,24)
• InChI Key: HJRRHYALPFCVHT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

N-benzyl-4-[(cyclopentylcarbonyl)amino]benzamide, also known as Boc-protected cyclopentyl-aminobenzylamine, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-benzyl-4-[(cyclopentylcarbonyl)amino]benzamide is not fully understood. However, studies have shown that this compound has the potential to inhibit the activity of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to induce apoptosis and inhibit angiogenesis, which are important processes in the growth and spread of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound has the potential to inhibit the activity of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to induce apoptosis and inhibit angiogenesis, which are important processes in the growth and spread of cancer cells. This compound has also been shown to have anti-inflammatory effects and has the potential to reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-4-[(cyclopentylcarbonyl)amino]benzamide in lab experiments is its potential therapeutic applications. This compound has been shown to have potential use in the treatment of cancer, Alzheimer's disease, diabetes, and inflammation. Additionally, this compound is relatively easy to synthesize and has a relatively high yield. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-benzyl-4-[(cyclopentylcarbonyl)amino]benzamide. One of the most significant directions is the further study of its potential therapeutic applications in the treatment of cancer, Alzheimer's disease, diabetes, and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Furthermore, studies are needed to improve the solubility of this compound in water, which could increase its potential use in lab experiments.

Scientific Research Applications

N-benzyl-4-[(cyclopentylcarbonyl)amino]benzamide has been studied for its potential therapeutic applications in various scientific research studies. One of the most significant applications is in the field of cancer research. Studies have shown that this compound has the potential to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease, diabetes, and inflammation.